Cas no 53715-96-1 (3,4,7-Trimethyl-2-benzofurancarboxylic Acid)

• Product Name: 3,4,7-Trimethyl-2-benzofurancarboxylic Acid
• CAS No: 53715-96-1
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 2186416
• PubChem ID: 37859175
• Update Time: 2024-11-02

3,4,7-Trimethyl-2-benzofurancarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3,4,7-Trimethyl-1-benzofuran-2-carboxylic acid
• NE14914
• DTXSID90653367
• NCGC00327839-01
• EN300-54309
• Z384972014
• DB-304052
• AB01000592-03
• CS-0251306
• 3,4,7-trimethyl-1-benzofuran-2-carboxylicacid
• SCHEMBL17843607
• AKOS005267028
• 53715-96-1
• G21241
• AB01000592-01
• 3,4,7-Trimethyl-2-benzofurancarboxylic Acid

• Inchi： 1S/C12H12O3/c1-6-4-5-7(2)10-9(6)8(3)11(15-10)12(13)14/h4-5H,1-3H3,(H,13,14)
• InChI Key： RCCSQBNWYYICDI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)C2C(C)=CC=C(C)C1=2

Computed Properties

• Exact Mass: 204.079
• Monoisotopic Mass: 204.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 3.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 369.2±37.0 °C at 760 mmHg
• Flash Point: 177.1±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3,4,7-Trimethyl-2-benzofurancarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)